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Compound of Interest

Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the low-temperature synthesis of 1,3,5-
trioxanetrione, a cyclic trimer of carbon dioxide. The synthesis is a four-step process

culminating in an ozonolysis reaction at -80 °C.[1][2][3][4] The final product is highly unstable at

ambient temperatures, with a half-life of approximately 40 minutes at -40 °C, necessitating low-

temperature handling and analysis.[1][2][3][4]

Data Summary
The following table summarizes the key quantitative data associated with the synthesis of

1,3,5-trioxanetrione and its intermediates.
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Step Reaction
Key
Reagents

Temperatur
e (°C)

Reaction
Time

Yield (%)

1 Chlorination

Isobutyraldeh

yde, Sulfuryl

chloride

45 4 h 37

2
Cyclotrimeriz

ation

2-Chloro-2-

methylpropan

al, Conc.

H₂SO₄

Ice bath - -

3
Dehydrochlori

nation

2,4,6-Tris(2-

chloropropan-

2-yl)-1,3,5-

trioxane, KOt-

Bu, THF

0 to RT

15 min at

0°C, then

warm to RT

71

4 Ozonolysis

2,4,6-

Tri(propan-2-

ylidene)-1,3,5

-trioxane, O₃,

CH₂Cl₂/MeO

H

-80 - 64

Experimental Workflow

Step 1: Chlorination Step 2: Cyclotrimerization Step 3: Dehydrochlorination Step 4: Ozonolysis

Isobutyraldehyde 2-Chloro-2-methylpropanal
SO₂Cl₂, 45°C 2,4,6-Tris(2-chloropropan-2-yl)-

1,3,5-trioxane
Conc. H₂SO₄ 2,4,6-Tri(propan-2-ylidene)-

1,3,5-trioxane
KOt-Bu, THF 1,3,5-TrioxanetrioneO₃, CH₂Cl₂/MeOH, -80°C

Click to download full resolution via product page

Caption: Four-step synthesis of 1,3,5-Trioxanetrione.
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Experimental Protocols
Step 1: Synthesis of 2-Chloro-2-methylpropanal

To a reaction vessel, add isobutyraldehyde.

Slowly add sulfuryl chloride to the isobutyraldehyde.

Heat the reaction mixture to 45 °C and stir for 1.5 hours.

Continue stirring at room temperature for an additional 2.5 hours.

Purify the crude product by vacuum distillation (95 °C, 115 mmHg) to obtain 2-chloro-2-

methylpropanal as a colorless liquid.[1]

Step 2: Synthesis of 2,4,6-Tris(2-chloropropan-2-
yl)-1,3,5-trioxane

In a round-bottom flask equipped with a stir bar, add 2-chloro-2-methylpropanal (aldehyde 4).

With vigorous stirring, add concentrated H₂SO₄ dropwise until a precipitate forms.

Pour the suspension into ice-cold water (approximately 50 mL).

Break up any large chunks of solid material.

Filter the suspension under vacuum and wash thoroughly with water.

Resuspend the solid in a 2:1 mixture of ethanol and ice-cold water, followed by vacuum

filtration to remove any colored impurities.[1]

Step 3: Synthesis of 2,4,6-Tri(propan-2-ylidene)-1,3,5-
trioxane

In a glovebox under a dry argon atmosphere, charge a 100 mL Schlenk flask with potassium

tert-butoxide (KOt-Bu).

Remove the flask from the glovebox and connect it to a Schlenk line under argon.
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Add dry tetrahydrofuran (THF, 35 mL) via syringe and cool the mixture to 0 °C in an ice bath.

Slowly add a solution of 2,4,6-tris(2-chloropropan-2-yl)-1,3,5-trioxane (3a) dissolved in dry

THF (10 mL) to the cooled reaction mixture.

Stir the mixture for 15 minutes at 0 °C.

Remove the ice bath and allow the mixture to warm to room temperature.

The crude product can be purified by vacuum distillation (10 mmHg at 185 °C) to yield the

title compound as a colorless liquid.[2]

Step 4: Low-Temperature Synthesis of 1,3,5-
Trioxanetrione

Dissolve 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane in a 1:1 mixture of methanol (CH₃OH) and

dichloromethane (CH₂Cl₂).

Cool the solution to -80 °C.

Bubble ozone (O₃) through the solution at -80 °C until the reaction is complete.

The resulting 1,3,5-trioxanetrione is detected in solution at temperatures between -80 to -40

°C.[1][2][3]

Product Characterization and Stability
The formation and decomposition of 1,3,5-trioxanetrione can be monitored by ¹³C NMR and in

situ mid-FTIR spectroscopy.[1][2][3] The compound is stable at ambient pressures but

decomposes quantitatively to carbon dioxide above -40 °C.[1] It has a reported half-life of 40

minutes at -40 °C in a 1:1 CH₃OH:CH₂Cl₂ solution.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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